Cas no 1806755-77-0 (3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806755-77-0
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4840067
• Update Time: 2025-06-11

3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7F4NO3/c1-16-7-2-5(3-10)8(14-6(7)4-15)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： HRVRDCUSNVMUDZ-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(C=O)=C(C=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806755-77-0)

3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by its CAS number 1806755-77-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated and methoxy substituents on the pyridine core imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde include a fluoromethyl group at the C3 position, a methoxy group at the C5 position, and a trifluoromethoxy group at the C2 position. Additionally, the compound possesses an aldehyde functional group at the C6 position, which serves as a reactive handle for further chemical modifications. These substituents not only enhance the compound's solubility and metabolic stability but also influence its binding affinity to biological targets.

In recent years, fluorinated pyridines have emerged as pivotal motifs in drug discovery due to their ability to modulate pharmacokinetic properties and improve binding interactions with enzymes and receptors. The fluoromethyl group, in particular, has been extensively studied for its role in enhancing metabolic stability and lipophilicity, while the trifluoromethoxy group contributes to electron-withdrawing effects, which can fine-tune the electronic properties of the molecule. The combination of these substituents in 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde makes it an attractive building block for designing small-molecule inhibitors and probes.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting various diseases. For instance, pyridine derivatives have been widely explored as inhibitors of kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The aldehyde functionality at the C6 position provides a versatile site for conjugation with nucleophiles, enabling the synthesis of peptidomimetics or other bioconjugates. Furthermore, the presence of multiple fluorinated groups suggests that this compound may exhibit enhanced binding affinity to protein targets compared to its non-fluorinated counterparts.

Recent advancements in computational chemistry have facilitated the rational design of fluorinated pyridines with improved pharmacological profiles. Molecular modeling studies have demonstrated that the steric and electronic properties introduced by fluorine atoms can significantly enhance interactions with biological targets. For example, computational simulations have shown that the fluoromethyl and trifluoromethoxy groups in 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde can effectively occupy hydrophobic pockets or engage in hydrogen bonding with key residues in protein active sites. These insights have guided experimental efforts to optimize lead compounds for therapeutic applications.

The synthesis of 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde presents unique challenges due to the sensitivity of fluorinated intermediates and the need for precise functional group manipulation. However, recent methodological advances in fluorochemistry have made it possible to construct such complex molecules with high efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in introducing fluorine atoms into pyridine scaffolds while maintaining regioselectivity and functional group integrity.

In conclusion, 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806755-77-0) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its reactivity and potential biological activity, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research in fluorinated heterocycles continues to progress, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.